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TC-Mps1-12 solubility and storage conditions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: TC-Mps1-12
Cat. No.: S544759

Physical Properties & Solubility Data

The following table summarizes the fundamental data you need for handling TC Mps1 12. [1] [2]

Property Value

Molecular Formula C17H20NgO [1] [2]
Molecular Weight 324.38 g/mol [1] [2]

CAS Number 1206170-62-8 [1] [2]
Recommended Solvent DMSO [1]

Solubility in DMSO > 50 mg/mL (154.14 mM) [1]

Storage & Handling Conditions

Proper storage is critical for maintaining the stability and activity of TC Mpsl 12. Please adhere to the

following conditions. [1] [2]
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Form Temperature Stability

Powder -20°C Up to 3 years [1]
Powder 4°C Up to 2 years [1]
Stock Solution in DMSO -80°C Up to 6 months [1]
Stock Solution in DMSO -20°C Up to 1 month [1]

Handling Protocols [1] [2]:

¢ Reconstitution: Prepare stock solutions in DMSO using ultrasonic treatment to ensure complete
dissolution.

¢ Aliquoting: To prevent repeated freeze-thaw cycles, which can degrade the compound, prepare
single-use aliquots of the stock solution upon initial preparation.

e Thawing: Before opening, allow frozen vials (both powder and solution) to equilibrate to room
temperature for at least one hour to minimize moisture absorption.

Experimental Protocol & Troubleshooting

Here is a standard cell viability assay protocol using TC Mps1 12, based on the MTT method described in

the literature, along with a troubleshooting guide. [3]

Standard MTT Cell Viability Assay Protocol [3]:

e Cell Seeding: Plate cells (e.g., 7.5 x 103 cells per well) in a 96-well plate and allow them to adhere.

e Compound Treatment: Treat cells with various concentrations of TC Mps1 12. Include a negative
control (vehicle, e.g., DMSO).

¢ Incubation: Incubate the plates for a desired period (e.g., 72 hours) at 37°C in a 5% COz2 incubator.

e MTT Application: Add MTT reagent to each well and incubate for approximately 4 hours to allow
formazan crystal formation.

¢ Solubilization: Remove the culture medium and dissolve the formed formazan crystals using DMSO.

e Absorbance Measurement: Measure the absorbance at a test wavelength of 570 nm with a
reference wavelength of 650 nm.

Troubleshooting Guide:
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Issue Possible Cause Suggested Solution
Precipitation in Over-concentration; Ensure fresh, anhydrous DMSO. Warm vial
stock solution temperature shock during gently at room temperature and mix

handling thoroughly before use.
High background Incomplete solvent evaporation;  Filter-sterilize stock solutions. Ensure aseptic
in assay bacterial/fungal contamination technique. Confirm cell culture is free of

contamination.

Poor dose- Compound degradation; Use fresh aliquots of stock solution. Verify
response inaccurate serial dilution dilution scheme and pipetting accuracy.
High cytotoxicity Excessive DMSO concentration  Keep final DMSO concentration consistent
in control and low (typically <0.1%) across all wells,

including controls.

Mechanism of Action

TC Mps1 12 is a potent and selective inhibitor of the Monopolar Spindle 1 (Mps1, also known as TTK)
kinase, which plays a critical role in ensuring proper chromosome segregation during cell division. [3] [1]

The following diagram illustrates its mechanism in inducing mitotic catastrophe in cancer cells.
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TC Mps1 12 Treatment

Disrupted Kinetochore Signaling

Centrosome Disorganization

Click to download full resolution via product page

This mechanism is particularly relevant in cancers like hepatocellular carcinoma (HCC), where high

expression of Mpsl1 is associated with poor patient survival, making it a promising therapeutic target. [3]

Key Considerations for Your Research

¢ Bioavailability & Formulation: While TC Mps1 12 has shown good oral bioavailability in mouse
xenograft models [1], many new chemical entities face solubility challenges. If you encounter issues,
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strategies like nanosuspensions, lipid-based formulations (e.g., SEDDS), or cyclodextrin
complexation can be explored to enhance solubility for in vivo or advanced in vitro studies. [4] [5]

¢ Experimental Confirmation: The solubility and stability data provided are typical for this compound.
It is always good practice to confirm the specific behavior of your batch under your exact
experimental conditions.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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